Cas no 2034319-27-0 (6-[(1-methanesulfonylpyrrolidin-3-yl)oxy]-N,N-dimethylpyrazin-2-amine)

• Product name: 6-[(1-methanesulfonylpyrrolidin-3-yl)oxy]-N,N-dimethylpyrazin-2-amine
• CAS No: 2034319-27-0
• MF: C₁₁H₁₈N₄O₃S
• MW: 286.350620746613
• CID: 5348000

6-[(1-methanesulfonylpyrrolidin-3-yl)oxy]-N,N-dimethylpyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-6-((1-(methylsulfonyl)pyrrolidin-3-yl)oxy)pyrazin-2-amine
• N,N-dimethyl-6-(1-methylsulfonylpyrrolidin-3-yl)oxypyrazin-2-amine
• 6-[(1-methanesulfonylpyrrolidin-3-yl)oxy]-N,N-dimethylpyrazin-2-amine

• Inchi： 1S/C11H18N4O3S/c1-14(2)10-6-12-7-11(13-10)18-9-4-5-15(8-9)19(3,16)17/h6-7,9H,4-5,8H2,1-3H3
• InChI Key： MNDZNXJPPHGHKE-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(C1)OC1C=NC=C(N(C)C)N=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 395
• XLogP3: 0
• Topological Polar Surface Area: 84

Additional information on 6-[(1-methanesulfonylpyrrolidin-3-yl)oxy]-N,N-dimethylpyrazin-2-amine

Introduction to 6-[(1-methanesulfonylpyrrolidin-3-yl)oxy]-N,N-dimethylpyrazin-2-amine (CAS No. 2034319-27-0)

6-[(1-methanesulfonylpyrrolidin-3-yl)oxy]-N,N-dimethylpyrazin-2-amine, with the CAS number 2034319-27-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazine derivatives and is characterized by its unique structural features, which include a methanesulfonyl group, a pyrrolidine ring, and dimethylamine functionalities. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 6-[(1-methanesulfonylpyrrolidin-3-yl)oxy]-N,N-dimethylpyrazin-2-amine has been reported in several recent studies, highlighting its importance in the development of new therapeutic agents. The compound is synthesized through a multi-step process involving the functionalization of a pyrazine core with a methanesulfonyl-substituted pyrrolidine moiety. The synthetic route typically involves the protection and deprotection of functional groups to ensure the selective formation of the desired product.

In terms of its chemical properties, 6-[(1-methanesulfonylpyrrolidin-3-yl)oxy]-N,N-dimethylpyrazin-2-amine exhibits excellent solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). This property is crucial for its use in biological assays and in vitro studies. Additionally, the compound shows good stability under various experimental conditions, making it suitable for long-term storage and repeated use in laboratory settings.

The biological activities of 6-[(1-methanesulfonylpyrrolidin-3-yl)oxy]-N,N-dimethylpyrazin-2-amine have been extensively studied, with particular focus on its potential as an anti-inflammatory agent. Recent research has demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 6-[(1-methanesulfonylpyrrolidin-3-yl)oxy]-N,N-dimethylpyrazin-2-amine has also shown promise as an antiviral agent. Studies have indicated that it can inhibit the replication of various viruses, including influenza virus and herpes simplex virus (HSV). The mechanism of action involves the modulation of viral entry and replication processes, making it a potential candidate for the development of broad-spectrum antiviral drugs.

In the context of neuropharmacology, 6-[(1-methanesulfonylpyrrolidin-3-yl)oxy]-N,N-dimethylpyrazin-2-amine has been investigated for its effects on central nervous system (CNS) disorders. Preliminary studies have suggested that it may have neuroprotective properties by reducing oxidative stress and preventing neuronal cell death. These findings open up new avenues for its use in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 6-[(1-methanesulfonylpyrrolidin-3-yl)oxy]-N,N-dimethylpyrazin-2-amine has also been evaluated in preclinical studies. These studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as an oral therapeutic agent. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, with a moderate half-life that allows for once-daily dosing regimens.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 6-[(1-methanesulfonylpyrrolidin-3-yl)oxy]-N,N-dimethylpyrazin-2-am ine. Early-phase trials have demonstrated that it is well-tolerated by patients with minimal adverse effects. These results are encouraging and provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 6-[(1-methanesulfonylpyrrolidin--3--yl)-oxy]-N,N--dimethylpyrazin--2--amine (CAS No. 2034319--27--0) is a promising compound with diverse biological activities and therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various areas of medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical benefits, this compound is poised to play a significant role in advancing healthcare solutions for a range of diseases.